Cas no 90298-73-0 (Propanedioic acid, (1,3-benzodioxol-5-ylhydrazono)-, diethyl ester)

• Product Name: Propanedioic acid, (1,3-benzodioxol-5-ylhydrazono)-, diethyl ester
• CAS No: 90298-73-0
• Molecular Formula: C₁₄H₁₆N₂O₆
• Molecular Weight: 308.286643981934
• CID: 789729
• PubChem ID: 13217702

Propanedioic acid, (1,3-benzodioxol-5-ylhydrazono)-, diethyl ester Properties

Names and Identifiers

• Propanedioic acid, (1,3-benzodioxol-5-ylhydrazono)-, diethyl ester
• diethyl 2-(1,3-benzodioxol-5-ylhydrazinylidene)propanedioate
• SCHEMBL11006677
• DTXSID10529075
• 90298-73-0
• Diethyl [2-(2H-1,3-benzodioxol-5-yl)hydrazinylidene]propanedioate

• InChIKey： QZKDZOMMCXLPQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16N2O6/c1-3-19-13(17)12(14(18)20-4-2)16-15-9-5-6-10-11(7-9)22-8-21-10/h5-7,15H,3-4,8H2,1-2H3
• SMILES： CCOC(=O)C(=NNC1=CC2=C(C=C1)OCO2)C(=O)OCC

Computed Properties

• Exact Mass: 308.10083623g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 308.10083623g/mol
• Heavy Atom Count: 22
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 95.4Ų